Cas no 1396799-21-5 (N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-(trifluoromethyl)benzamide)

• Product Name: N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-(trifluoromethyl)benzamide
• CAS No: 1396799-21-5
• MF: C₁₉H₂₀F₃NO₃
• MW: 367.362215995789
• CID: 6421255
• PubChem ID: 71782044
• Update Time: 2025-11-06

N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-(trifluoromethyl)benzamide
• AKOS024524169
• N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-2-(trifluoromethyl)benzamide
• F5857-3891
• VU0525287-1
• 1396799-21-5
• N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(trifluoromethyl)benzamide

• Inchi： 1S/C19H20F3NO3/c1-18(25,11-13-7-9-14(26-2)10-8-13)12-23-17(24)15-5-3-4-6-16(15)19(20,21)22/h3-10,25H,11-12H2,1-2H3,(H,23,24)
• InChI Key： BJQHKCYXTXNEAJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NCC(C)(CC1C=CC(=CC=1)OC)O)=O)(F)F

Computed Properties

• Exact Mass: 367.13952799g/mol
• Monoisotopic Mass: 367.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-(trifluoromethyl)benzamide

Research Brief on N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-(trifluoromethyl)benzamide (CAS: 1396799-21-5)

In recent years, the compound N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-(trifluoromethyl)benzamide (CAS: 1396799-21-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and methoxyphenyl functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The synthesis and structural elucidation of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-(trifluoromethyl)benzamide have been detailed in several recent studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the compound's high purity and stability under physiological conditions. Researchers have also explored its pharmacokinetic profile, noting its favorable absorption and distribution properties in preclinical models. These characteristics make it a viable candidate for further drug development.

One of the most notable findings pertains to the compound's inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-(trifluoromethyl)benzamide effectively targets cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key mediators of inflammation. This dual inhibition suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations have explored the compound's role in oncology. Preliminary data indicate that it may interfere with signaling pathways critical for cancer cell proliferation, such as the PI3K/AKT/mTOR cascade. In murine models of breast and prostate cancer, administration of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-(trifluoromethyl)benzamide resulted in significant tumor growth inhibition and apoptosis induction. These findings underscore its potential as a novel chemotherapeutic agent, though further studies are needed to evaluate its safety and efficacy in humans.

In addition to its therapeutic potential, researchers have also investigated the compound's mechanism of action at the molecular level. Computational docking studies suggest that it binds to the active sites of target enzymes with high affinity, facilitated by hydrogen bonding and hydrophobic interactions involving its trifluoromethyl and hydroxy groups. This mechanistic insight provides a foundation for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-(trifluoromethyl)benzamide as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis must be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-2-(trifluoromethyl)benzamide (CAS: 1396799-21-5) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities, combined with a well-characterized chemical profile, position it as a promising candidate for treating inflammatory and oncological conditions. Continued exploration of its therapeutic potential and optimization of its pharmacological properties will be critical in translating these findings into clinical applications.